Cas no 101975-86-4 (Piperazine,1-(3-methylbutyl)-4-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)-)

• Product Name: Piperazine,1-(3-methylbutyl)-4-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)-
• CAS No: 101975-86-4
• MF: C₂₀H₃₆N₂
• MW: 304.513245582581
• CID: 187080
• PubChem ID: 64566
• Update Time: 2025-04-19

Piperazine,1-(3-methylbutyl)-4-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(3-methylbutyl)-4-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)-
• 1-(1-adamantylmethyl)-4-(3-methylbutyl)piperazine
• 101975-86-4
• N'-(1-Adamantylmethyl)-N-isopentylpiperazine
• Piperazine, 4-(1-adamantylmethyl)-1-isopentyl-
• Piperazine, 1-(3-methylbutyl)-4-(tricyclo(3.3.1.1(3,7))dec-1-ylmethyl)-
• 1-(3-Methylbutyl)-4-(tricyclo(3.3.1.1(3,7))dec-1-ylmethyl)piperazine
• DTXSID20144455

• Inchi： 1S/C20H36N2/c1-16(2)3-4-21-5-7-22(8-6-21)15-20-12-17-9-18(13-20)11-19(10-17)14-20/h16-19H,3-15H2,1-2H3
• InChI Key： HYZWUCJLLLTLLC-UHFFFAOYSA-N
• SMILES： N1(CCN(CCC(C)C)CC1)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 304.28808
• Monoisotopic Mass: 304.287849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 4.7

Experimental Properties

• Density: 1.002
• Boiling Point: 373.2°C at 760 mmHg
• Flash Point: 161.1°C
• Refractive Index: 1.528
• PSA: 6.48
• LogP: 3.74230